Cas no 2758-18-1 (3-methylcyclopent-2-en-1-one)

3-methylcyclopent-2-en-1-one Properties

Names and Identifiers

• 3-Methyl-2-cyclopenten-1-one
• -1-Methyl-1-cyclopenten-3-one
• 3-methyl-2-cyclopenten-1-on
• 3-Methyl-cyclopent-2-enone
• 3-methylcyclopent-2-enone
• Methylcyclopentenone
• 3-METHYL-2-CYCLOPENTENE-1-ONE
• 3-METHYL-2-CYCLOPENTENONE
• 3-methylcyclopent-2-en-1-one
• 1-Methyl-1-cyclopenten-3-one
• 2-Cyclopenten-1-one,3-methyl
• 3-Methyl-2-cyclopenten-1-one,stabilized
• 3-methylcyclopenten-2-one
• 3-methyl-cyclopentenone
• 2-Cyclopenten-1-one, 3-methyl-
• CHCCBPDEADMNCI-UHFFFAOYSA-N
• 6V7RSW7273
• FEMA No. 3435
• 3-methylcyclopentenone
• KSC490C9N
• 3-methyl-2cyclopenten-1-one
• 3-methyl-1-cyclopent-2-enone
• 3-methyl-cyclopent-2-en-1-one
• FEMA 34
• +Expand

• MDL： MFCD00001403
• InChIKey： CHCCBPDEADMNCI-UHFFFAOYSA-N
• Inchi： 1S/C6H8O/c1-5-2-3-6(7)4-5/h4H,2-3H2,1H3
• SMILES： O=C1C([H])=C(C([H])([H])[H])C([H])([H])C1([H])[H]
• BRN： 1280476

Computed Properties

• Exact Mass: 96.05750
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 96.057515
• Heavy Atom Count: 7
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.29560
• PSA: 17.07000
• Refractive Index: n20/D 1.488(lit.)
• Water Partition Coefficient: miscible
• Boiling Point: 74 °C/15 mmHg(lit.)
• Melting Point: 3-5 °C (lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• FEMA: 3435 | 1-METHYL-1-CYCLOPENTEN-3-ONE
• Color/Form: Light yellow to yellowish brown transparent liquid
• PH: 4.9 (10g/l, H2O, 20℃)
• Solubility: Insoluble in water
• Density: 0.980 g/mL at 20 °C
  0.971 g/mL at 25 °C(lit.)

3-methylcyclopent-2-en-1-one Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Packing Group：III
• Risk Phrases：R36/38
• Hazardous Material transportation number：1224
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Prompt：warning
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 36/38
• Signal Word：Warning
• TSCA：Yes

3-methylcyclopent-2-en-1-one Customs Data

• HS CODE：29142900
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone